Cas no 952183-15-2 (2-Chloro-N-(2-hydroxyethyl)-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide)

• Product name: 2-Chloro-N-(2-hydroxyethyl)-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide
• CAS No: 952183-15-2
• MF: C₁₁H₁₁ClN₄O₂
• MW: 266.68364071846
• MDL: MFCD09607897
• CID: 4667037

2-Chloro-N-(2-hydroxyethyl)-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-hydroxyethyl)-4-(1,2,4-triazol-1-yl)benzamide
• 2-chloro-N-(2-hydroxyethyl)-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide
• Benzamide, 2-chloro-N-(2-hydroxyethyl)-4-(1H-1,2,4-triazol-1-yl)-
• 2-Chloro-N-(2-hydroxyethyl)-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide

• MDL： MFCD09607897
• Inchi： 1S/C11H11ClN4O2/c12-10-5-8(16-7-13-6-15-16)1-2-9(10)11(18)14-3-4-17/h1-2,5-7,17H,3-4H2,(H,14,18)
• InChI Key： QQLRNRLGUAKRQO-UHFFFAOYSA-N
• SMILES： C(NCCO)(=O)C1=CC=C(N2C=NC=N2)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-Chloro-N-(2-hydroxyethyl)-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide

Research Brief on 2-Chloro-N-(2-hydroxyethyl)-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide (CAS: 952183-15-2)

In recent years, the compound 2-Chloro-N-(2-hydroxyethyl)-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide (CAS: 952183-15-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and carboxamide functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-Chloro-N-(2-hydroxyethyl)-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the selective introduction of the triazole moiety. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a biological perspective, this compound has demonstrated notable activity against a range of pathogenic targets. In vitro studies have revealed its efficacy as an inhibitor of fungal enzymes, particularly those involved in ergosterol biosynthesis, making it a candidate for antifungal drug development. Additionally, preliminary data suggest potential applications in oncology, where the compound has shown inhibitory effects on specific cancer cell lines. These findings are supported by molecular docking studies that highlight its interaction with key enzymatic sites.

Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further optimization of its formulation. Researchers are also exploring derivatization strategies to enhance its therapeutic index while minimizing off-target effects. Collaborative efforts between academic and industrial laboratories are underway to address these hurdles and advance the compound through preclinical development.

In conclusion, 2-Chloro-N-(2-hydroxyethyl)-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to elucidate its full pharmacological profile and explore its utility in treating diverse diseases. As the scientific community continues to investigate this compound, it is anticipated that new insights will emerge, further solidifying its role in the future of medicinal chemistry.